Cas no 1261903-43-8 (3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid)

3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid is a fluorinated aromatic compound featuring both a nitro and a carboxylic acid functional group. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the fluorine atom enhances metabolic stability and bioavailability, while the nitro group offers reactivity for further derivatization. The carboxylic acid moiety allows for easy modification into esters, amides, or other derivatives. This compound is well-suited for applications requiring precise structural tuning, such as drug discovery or material science. High purity and consistent quality ensure reliable performance in research and industrial processes.
3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid structure
1261903-43-8 structure
Product Name:3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid
CAS No:1261903-43-8
MF:C14H10FNO4
MW:275.231907367706
MDL:MFCD18319649
CID:2762410
Update Time:2025-06-11

3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid
    • MDL: MFCD18319649
    • Inchi: 1S/C14H10FNO4/c1-8-2-3-9(7-13(8)15)10-4-11(14(17)18)6-12(5-10)16(19)20/h2-7H,1H3,(H,17,18)
    • InChI Key: SGICNTDEGPQQSZ-UHFFFAOYSA-N
    • SMILES: FC1=C(C)C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

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Additional information on 3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid

Comprehensive Overview of 3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid (CAS No. 1261903-43-8)

3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid (CAS No. 1261903-43-8) is a fluorinated aromatic compound with a nitro-substituted benzoic acid backbone. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and material science applications. The presence of both fluoro and nitro functional groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

Researchers have explored 3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid for its role in designing enzyme inhibitors and receptor modulators. Its molecular structure, featuring a fluoromethylphenyl moiety, contributes to improved metabolic stability and bioavailability—a critical factor in modern drug development. Recent studies highlight its potential in targeting inflammatory pathways, aligning with the growing demand for novel anti-inflammatory agents in the pharmaceutical industry.

The compound’s nitrobenzoic acid derivative nature also makes it relevant in material science, particularly in the synthesis of advanced polymers and liquid crystals. With increasing interest in fluorinated compounds for electronic applications, CAS 1261903-43-8 has been investigated for its dielectric properties and thermal stability. These attributes are highly sought after in the development of next-generation OLEDs and flexible electronics.

From an analytical perspective, 3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid is characterized by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Its distinct spectral signatures, such as the fluoro and nitro group peaks, facilitate precise identification and purity assessment. This is particularly important for quality control in industrial-scale synthesis, where consistency is paramount.

Environmental and regulatory considerations for CAS 1261903-43-8 are also under scrutiny. As sustainability becomes a priority, researchers are evaluating greener synthesis routes for fluorinated nitroaromatics, including catalytic fluorination and solvent-free reactions. These advancements address the demand for eco-friendly chemical processes without compromising yield or efficiency.

In summary, 3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and synthetic chemistry. Its fluorophenyl and nitrobenzoic functionalities offer a robust platform for innovation, making it a compound of enduring interest in both academic and industrial settings.

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